Cas no 1065093-19-7 (4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline
• CAS No: 1065093-19-7
• MF: C₁₀H₄ClF₄N
• MW: 249.5920753479
• CID: 5166473
• PubChem ID: 130131664
• Update Time: 2025-10-29

4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline

• Inchi： 1S/C10H4ClF4N/c11-7-1-2-16-9-6(7)3-5(4-8(9)12)10(13,14)15/h1-4H
• InChI Key： QCTOUQOFOSPPTG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(F)(F)F)=CC=2F)C(Cl)=CC=1

Computed Properties

• Exact Mass: 248.9968395g/mol
• Monoisotopic Mass: 248.9968395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline

4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline: A Comprehensive Overview

4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline, also known by its CAS number 1065093-19-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and structural versatility. The molecule features a unique combination of substituents, including a chlorine atom at position 4, a fluorine atom at position 8, and a trifluoromethyl group at position 6, which collectively contribute to its distinctive chemical properties.

The synthesis of 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline involves advanced organic synthesis techniques, often employing multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such complex structures. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to assemble the quinoline skeleton with high fidelity, incorporating the desired substituents in a controlled manner.

One of the most notable applications of this compound lies in its potential as a lead molecule in drug discovery. Quinoline derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. In particular, 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline has been investigated for its activity against certain enzymes implicated in cancer progression. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on specific oncogenic kinases, making it a promising candidate for further preclinical development.

In addition to its biological applications, 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline has also been explored for its electronic properties in materials science. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the compound's ability to participate in π-conjugation systems, which is advantageous for applications in organic electronics. Researchers have incorporated this compound into semiconducting polymers and thin-film transistors, where it contributes to improved charge transport properties and device performance.

The structural uniqueness of 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline also makes it an intriguing subject for theoretical studies. Computational chemists have employed density functional theory (DFT) calculations to investigate the electronic structure and reactivity of this compound. These studies have provided valuable insights into the relationship between the molecular architecture and its chemical behavior, paving the way for rational design of related compounds with tailored properties.

In conclusion, 4-Chloro-8-fluoro-6-(trifluoromethyl)quinoline, with its CAS number 1065093-19-7, represents a prime example of how modern synthetic chemistry can yield compounds with multifaceted applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions across various disciplines.